4-Hydroxy Nisoldipine

Description

4-Hydroxy Nisoldipine is a metabolite of the drug Nisoldipine . Nisoldipine is a calcium channel blocker primarily used to manage hypertension, either alone or in combination with other medications . It belongs to the dihydropyridine class of calcium channel blockers and functions by inhibiting the influx of calcium in smooth muscle cells, preventing vasoconstriction . This action leads to the dilation of coronary and systemic arteries, increasing oxygen delivery to myocardial tissue and decreasing blood pressure . Nisoldipine is also prescribed for chronic stable angina pectoris and Prinzmetal's variant angina .

Nisoldipine's effectiveness can be altered by other substances; for instance, CYP3A4 inducers may reduce its effectiveness, while CYP3A4 inhibitors can significantly increase its concentration in the body . Grapefruit juice, known to inhibit CYP3A4, can also elevate nisoldipine levels . 4-Hydroxy Nisoldipine-d6 is another form of Nisoldipine, labeled with deuterium .

Nifedipine is another dihydropyridine calcium channel blocker similar to Nisoldipine . Nifedipine is indicated for the management of angina pectoris and hypertension .

• CAS No.: 106685-70-5
• Product Name: 4-Hydroxy Nisoldipine
• Molecular Formula: C20H24N2O7
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 5-O-(2-hydroxy-2-methylpropyl) 3-O-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C20H24N2O7/c1-11-15(18(23)28-5)17(13-8-6-7-9-14(13)22(26)27)16(12(2)21-11)19(24)29-10-20(3,4)25/h6-9,17,21,25H,10H2,1-5H3
• Standard InChIKey: MOZPKZYMNVFLSU-UHFFFAOYSA-N
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)O)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)O)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC
• Synonyms: 2,6-Dimethyl-4-(2-nitro-phenyl)-1,4-dihydro-pyridine-3,5-dicarboxylic Acid 3-(2-hydroxy-2-methylpropyl) Ester 5-Methyl Ester; _x000B_
• PubChem Compound: 184690
• Last Modified: Sep 15 2023